Cas no 105769-29-7 (5-Isothiazolecarboxylic acid, 3-(4-phenoxyphenyl)-, ethyl ester)

• Product Name: 5-Isothiazolecarboxylic acid, 3-(4-phenoxyphenyl)-, ethyl ester
• CAS No: 105769-29-7
• MF: C₁₈H₁₅NO₃S
• MW: 325.381603479385
• CID: 1164152
• Update Time: 2024-07-26

5-Isothiazolecarboxylic acid, 3-(4-phenoxyphenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Isothiazolecarboxylic acid, 3-(4-phenoxyphenyl)-, ethyl ester

• Inchi： 1S/C18H15NO3S/c1-2-21-18(20)17-12-16(19-23-17)13-8-10-15(11-9-13)22-14-6-4-3-5-7-14/h3-12H,2H2,1H3
• InChI Key： ARQKPBJQLJIARO-UHFFFAOYSA-N
• SMILES： S1C(C(OCC)=O)=CC(C2=CC=C(OC3=CC=CC=C3)C=C2)=N1

Experimental Properties

• Density: 1.239±0.06 g/cm3(Predicted)
• Melting Point: 89-91 °C(Solv: ethyl ether (60-29-7); hexane (110-54-3))
• Boiling Point: 428.4±45.0 °C(Predicted)
• pka: 1.52±0.26(Predicted)